Cas no 343953-24-2 (N-(2-methylpropyl)quinolin-5-amine)

• Product Name: N-(2-methylpropyl)quinolin-5-amine
• CAS No: 343953-24-2
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 5185397
• PubChem ID: 12887840
• Update Time: 2026-03-05

N-(2-methylpropyl)quinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinamine, N-(2-methylpropyl)-
• N-(2-methylpropyl)quinolin-5-amine

• Inchi： 1S/C13H16N2/c1-10(2)9-15-13-7-3-6-12-11(13)5-4-8-14-12/h3-8,10,15H,9H2,1-2H3
• InChI Key： UOXCQVNQVGRHGR-UHFFFAOYSA-N
• SMILES： N1C2C(=C(NCC(C)C)C=CC=2)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on N-(2-methylpropyl)quinolin-5-amine

Comprehensive Overview of N-(2-methylpropyl)quinolin-5-amine (CAS No. 343953-24-2): Properties, Applications, and Research Insights

N-(2-methylpropyl)quinolin-5-amine (CAS No. 343953-24-2) is a specialized organic compound belonging to the quinoline amine family. Its unique molecular structure, featuring a quinoline core substituted with a 2-methylpropyl group at the 5-position, makes it a subject of interest in pharmaceutical and material science research. This compound is often explored for its potential as a building block in drug discovery, particularly in the development of small-molecule inhibitors and fluorescent probes.

Recent studies highlight the growing demand for quinoline derivatives due to their versatile applications. Researchers are investigating N-(2-methylpropyl)quinolin-5-amine for its bioactivity in modulating specific enzymatic pathways, which aligns with current trends in targeted therapy and precision medicine. Its structural flexibility allows for further functionalization, making it a valuable intermediate in medicinal chemistry.

From a synthetic perspective, CAS No. 343953-24-2 is typically prepared via nucleophilic substitution reactions involving 5-aminoquinoline and 2-methylpropyl halides. The compound's solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO) facilitates its use in laboratory settings. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm its purity and structural integrity.

In material science, N-(2-methylpropyl)quinolin-5-amine has garnered attention for its potential role in organic electronics. Its conjugated π-system and electron-donating amine group contribute to interesting photophysical properties, which could be leveraged in OLEDs or sensor technologies. This aligns with the global push toward sustainable materials and energy-efficient devices.

Environmental and safety considerations for CAS No. 343953-24-2 are critical for industrial adoption. While not classified as hazardous under standard regulations, proper handling protocols—including personal protective equipment (PPE) and ventilation—are recommended. The compound's biodegradability and ecotoxicological profile remain areas of active research, reflecting the broader focus on green chemistry principles.

Market trends indicate rising interest in custom synthesis of quinoline-based compounds, driven by demand from pharmaceutical and agrochemical sectors. N-(2-methylpropyl)quinolin-5-amine is increasingly listed in catalogs of fine chemical suppliers, with purity grades ranging from >95% to ≥98%. Pricing and availability fluctuate based on scale of production and regional supply chains.

Future research directions for 343953-24-2 may explore its structure-activity relationships (SAR) in greater depth, particularly for neurological targets or anti-inflammatory applications. Collaborative efforts between academia and industry could accelerate its translation into commercial formulations, while computational tools like molecular docking streamline optimization.

For researchers seeking quinoline amine derivatives, N-(2-methylpropyl)quinolin-5-amine represents a compelling case study in balancing synthetic accessibility with functional diversity. Its relevance to drug development pipelines and advanced materials ensures continued scientific and commercial interest in this specialty chemical.